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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data available for

2-sec-Butylphenol (CAS No. 89-72-5). The information is compiled from a variety of sources,

including regulatory assessments, safety data sheets, and scientific literature. This document is

intended to serve as a resource for researchers, scientists, and professionals involved in drug

development and chemical safety assessment.

Executive Summary
2-sec-Butylphenol is a substituted phenol that is corrosive to the eyes and skin.[1][2] It

exhibits moderate acute toxicity via oral and dermal routes of exposure.[1] While specific data

on chronic toxicity and carcinogenicity for 2-sec-butylphenol are limited, information on related

alkylphenols suggests potential endocrine-disrupting effects. Genotoxicity studies have shown

negative results in an in vivo micronucleus assay. Reproductive and developmental toxicity

screening indicates no adverse effects on fertility or development at the doses tested.[1] The

primary mechanism of toxicity for phenols, in general, involves protein denaturation and cell

membrane damage. For certain alkylphenols, endocrine disruption through interference with

estrogen receptor signaling pathways, such as MAPK/ERK and PI3K/Akt, has been identified.
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Property Value Reference

CAS Number 89-72-5 [3]

Molecular Formula C₁₀H₁₄O [3]

Molecular Weight 150.22 g/mol [3]

Appearance Colorless to amber liquid [4]

Boiling Point 226-228 °C [3]

Melting Point 12 °C [3]

Vapor Pressure 0.05 mmHg at 25°C [3]

Solubility Insoluble in water [3]

Toxicological Data
Acute Toxicity
2-sec-Butylphenol demonstrates moderate acute toxicity through oral and dermal exposure

routes.

Test Species Route Value Reference

LD₅₀ Rat Oral 320 mg/kg [3]

LD₅₀ Guinea Pig Dermal 600 mg/kg [3]

LD₅₀ Rabbit Dermal 5560 mg/kg [3]

LC₅₀ Rat Inhalation
>290 ppm (4

hours)
[3]

Irritation and Corrosion
2-sec-Butylphenol is corrosive to the skin and eyes.
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Test Species Results Reference

Skin

Irritation/Corrosion
Rabbit

Corrosive effects after

≥3 minutes of

exposure

[1]

Eye Irritation Rabbit Severe irritation [3][5]

Sensitization
Data on the skin sensitization potential of 2-sec-butylphenol is not readily available.

Repeated Dose Toxicity
Information on repeated dose toxicity is primarily derived from a combined repeated dose and

reproductive/developmental toxicity screening study (OECD 422). No significant systemic

toxicity was observed at the doses tested.[1]

Genotoxicity
2-sec-Butylphenol has not shown evidence of genotoxicity in an in vivo micronucleus assay.

Test System Results Reference

In vivo Micronucleus

Test

Mammalian

Erythrocytes
Negative

Carcinogenicity
There are no specific carcinogenicity studies available for 2-sec-butylphenol. It is not listed as

a carcinogen by IARC, NTP, or ACGIH.[3]

Reproductive and Developmental Toxicity
A single guideline study (OECD TG 422) on 2-sec-butylphenol showed no effects on fertility or

developmental parameters.[1] No tissue alterations in reproductive organs were observed in

repeated dose toxicity studies.[1]
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Mechanistic Toxicology & Signaling Pathways
Direct studies on the specific signaling pathways affected by 2-sec-butylphenol are not

available. However, based on data from structurally related alkylphenols like nonylphenol and

octylphenol, it is hypothesized that 2-sec-butylphenol may act as an endocrine disruptor by

interfering with estrogen signaling pathways. These pathways can include both genomic and

non-genomic actions of estrogen receptors (ERα and ERβ) and G protein-coupled estrogen

receptor (GPR30).
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Hypothesized non-genomic signaling pathways.
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Hypothesized genomic estrogenic signaling pathway.

Experimental Protocols
The toxicological data for 2-sec-butylphenol are largely based on studies following

standardized OECD guidelines. Below are generalized experimental workflows for key toxicity

tests.

Acute Dermal Toxicity (based on OECD 402)
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Animal Selection
(e.g., Rat, Rabbit)
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Generalized workflow for an acute dermal toxicity study.
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Skin Corrosion/Irritation (based on OECD 404)

Animal Selection
(e.g., Albino Rabbit)

Test Site Preparation
(Clipping of fur)

Dermal Application
(Single dose, ~6 cm² area, 4-hour exposure)

Observation
(1, 24, 48, 72 hours, up to 14 days)
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Classification
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Generalized workflow for a skin corrosion/irritation study.

In Vivo Micronucleus Assay (based on OECD 474)
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Animal Selection
(e.g., Mouse, Rat)

Dosing
(1 or 2 doses, 24h apart)

Sample Collection
(Bone marrow or peripheral blood at 24 & 48h)

Slide Preparation & Staining

Microscopic Analysis
(Scoring of micronucleated polychromatic erythrocytes)

Data Analysis
(Comparison to controls)
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Generalized workflow for an in vivo micronucleus assay.

Conclusion
The available toxicological data for 2-sec-butylphenol indicate that it is a corrosive substance

with moderate acute toxicity. While specific long-term toxicity and carcinogenicity data are
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lacking, the potential for endocrine disruption, based on data from related alkylphenols,

warrants further investigation. The provided information, including quantitative toxicity values

and generalized experimental workflows, serves as a valuable starting point for risk

assessment and further research into the safety profile of this compound. Researchers are

encouraged to consult the original study reports for more detailed information on experimental

designs and results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. industrialchemicals.gov.au [industrialchemicals.gov.au]

2. echemi.com [echemi.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. 2-sec-Butylphenol | C10H14O | CID 6984 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. guidechem.com [guidechem.com]

To cite this document: BenchChem. [An In-Depth Toxicological Profile of 2-sec-Butylphenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202637#2-sec-butylphenol-toxicology-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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